Bromazine hydrochloride

Description

Bromazine hydrochloride, also known as bromodiphenhydramine hydrochloride, is an antihistamine and anticholinergic medication belonging to the ethanolamine class. It is primarily used to treat allergic reactions and symptoms like itching, runny nose, and sneezing. As an analogue of diphenhydramine, bromazine hydrochloride includes a bromine atom substitution on one of its phenyl rings . It functions as an antagonist, inhibiting the action of histamine at H1 receptors, which reduces symptoms associated with allergic reactions. Additionally, its anticholinergic properties help alleviate nausea and vomiting by blocking acetylcholine receptors. This medication is absorbed from the gastrointestinal tract and undergoes hepatic metabolism via the cytochrome P450 system, with a half-life ranging from 1 to 4 hours, and is primarily eliminated renally.

This compound has diverse applications in scientific research, including its use as a reference standard in analytical chemistry and in studies related to histamine receptors. Clinical research assesses its safety and efficacy in treating allergic conditions, while the pharmaceutical industry uses it in allergy relief formulations. Case studies have demonstrated its effectiveness in reducing allergic rhinitis symptoms, alleviating dyskinetic movements in Parkinson’s disease patients, and as an antiemetic in postoperative patients. Continuous use of anticholinergic medications, like bromazine, may increase the risk of cognitive decline and dementia in elderly individuals .

Similar to bromazine hydrochloride, promethazine and chlorpheniramine are antihistamines with comparable properties but different chemical structures. However, bromazine hydrochloride is unique due to its bromine substitution, which enhances its antihistamine and anticholinergic properties compared to its analogues, affecting its pharmacokinetic profile and potentially making it more effective in certain clinical situations. Bromodiphenhydramine is also used to treat irritant cough, nausea, vomiting, and vertigo associated with motion sickness .

• CAS No.: 1808-12-4
• Product Name: Bromazine hydrochloride
• Molecular Formula: C17H20BrNO
• Molecular Weight: 334.2 g/mol
• IUPAC Name: 2-[(4-bromophenyl)-phenylmethoxy]-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C17H20BrNO/c1-19(2)12-13-20-17(14-6-4-3-5-7-14)15-8-10-16(18)11-9-15/h3-11,17H,12-13H2,1-2H3
• Standard InChIKey: NUNIWXHYABYXKF-UHFFFAOYSA-N
• SMILES: C[NH+](C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br.[Cl-]
• Canonical SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br
• Appearance: Pale Yellow Solid
• Purity: >95%
• Synonyms: Bromazine Hydrochloride; Bromazine HCl; 2-[(4-Bromophenyl)phenylmethoxy]-N,N-dimethylethanamine hydrochloride; 2-[(p-Bromo-α-phenylbenzyl)oxy]-N,N-dimethylethylamine hydrochloride
• PubChem Compound: 2444
• Last Modified: Aug 15 2023